Cas no 953807-11-9 (N-(2H-1,3-Benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine)
953807-11-9 structure
Product Name:N-(2H-1,3-Benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine
CAS No:953807-11-9
MF:C16H23NO2
MW:261.35932469368
CID:844662
PubChem ID:4962078
Update Time:2025-04-19
N-(2H-1,3-Benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-BENZODIOXOL-5-YLMETHYL)-N-(2,3-DIMETHYLCYCLOHEXYL)AMINE
- N-(1,3-benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine
- CS-0232685
- CCG-288768
- EN300-12814
- AKOS001110229
- Z57307265
- SCHEMBL12858943
- N-[(1,3-dioxaindan-5-yl)methyl]-2,3-dimethylcyclohexan-1-amine
- 953807-11-9
- AKOS017269308
- N-[(2H-1,3-benzodioxol-5-yl)methyl]-2,3-dimethylcyclohexan-1-amine
- J-522760
- n-(1,3-Dioxaindan-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine
- N-(Benzo[d][1,3]dioxol-5-ylmethyl)-2,3-dimethylcyclohexanamine
- N-(2H-1,3-benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine
- N-(2H-1,3-Benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine
-
- MDL： MFCD04507642
- Inchi： 1S/C16H23NO2/c1-11-4-3-5-14(12(11)2)17-9-13-6-7-15-16(8-13)19-10-18-15/h6-8,11-12,14,17H,3-5,9-10H2,1-2H3
- InChI Key： HLJWXVNLMPURGL-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)CNC1CCCC(C)C1C
Computed Properties
- Exact Mass: 261.172878976g/mol
- Monoisotopic Mass: 261.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 366.1±11.0 °C at 760 mmHg
- Flash Point: 155.0±8.7 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-(2H-1,3-Benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2H-1,3-Benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM530821-1g |
N-(Benzo[d][1,3]dioxol-5-ylmethyl)-2,3-dimethylcyclohexanamine |
953807-11-9 | 97% | 1g |
$209 | 2022-03-01 | |
| TRC | N887770-5mg |
N-(2H-1,3-Benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine |
953807-11-9 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N887770-10mg |
N-(2H-1,3-Benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine |
953807-11-9 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N887770-50mg |
N-(2H-1,3-Benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine |
953807-11-9 | 50mg |
$ 95.00 | 2022-06-03 | ||
| Enamine | EN300-12814-0.05g |
N-[(1,3-dioxaindan-5-yl)methyl]-2,3-dimethylcyclohexan-1-amine |
953807-11-9 | 95% | 0.05g |
$64.0 | 2023-02-09 | |
| Enamine | EN300-12814-0.1g |
N-[(1,3-dioxaindan-5-yl)methyl]-2,3-dimethylcyclohexan-1-amine |
953807-11-9 | 95% | 0.1g |
$66.0 | 2023-02-09 | |
| Enamine | EN300-12814-0.25g |
N-[(1,3-dioxaindan-5-yl)methyl]-2,3-dimethylcyclohexan-1-amine |
953807-11-9 | 95% | 0.25g |
$92.0 | 2023-02-09 | |
| Enamine | EN300-12814-0.5g |
N-[(1,3-dioxaindan-5-yl)methyl]-2,3-dimethylcyclohexan-1-amine |
953807-11-9 | 95% | 0.5g |
$175.0 | 2023-02-09 | |
| Enamine | EN300-12814-1.0g |
N-[(1,3-dioxaindan-5-yl)methyl]-2,3-dimethylcyclohexan-1-amine |
953807-11-9 | 95% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-12814-2.5g |
N-[(1,3-dioxaindan-5-yl)methyl]-2,3-dimethylcyclohexan-1-amine |
953807-11-9 | 95% | 2.5g |
$503.0 | 2023-02-09 |
N-(2H-1,3-Benzodioxol-5-ylmethyl)-2,3-dimethylcyclohexan-1-amine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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